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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper disposal of chemical waste, such as 1-
Bromo-2-chloroethane, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1-Bromo-2-chloroethane, ensuring the protection of both laboratory
personnel and the environment.

Key Physical and Chemical Properties

Understanding the properties of 1-Bromo-2-chloroethane is the first step in its safe handling
and disposal. This data is crucial for assessing risks and implementing appropriate safety
measures.
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Property Value

CAS Number 107-04-0

Molecular Formula C2Ha4BrCl

Molecular Weight 143.41 g/mol

Appearance Colorless to.slightly yellow liquid with a sweet,
chloroform-like odor[1]

Boiling Point 106-107 °C

Density 1.723 g/mL at 25 °C

Solubility in Water

6,900 mg/L at 25 °C[1][2]

Vapor Pressure

40 mmHg at 29.7 °C

InChl Key
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Hazard Profile and Safety Precautions

1-Bromo-2-chloroethane is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed, harmful in contact with skin or if inhaled, and is suspected of

causing genetic defects and cancer.[3] Therefore, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE):

Handling:

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Respiratory Protection: A respirator is required when vapors or aerosols are generated.

Clothing: Wear protective clothing to prevent skin contact.[2][3]

o Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]
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Avoid breathing vapors, mist, or gas.[2][3]

Prevent contact with skin and eyes.[2]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[2]

Do not eat, drink, or smoke when using this product.[3]

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of 1-Bromo-2-chloroethane is
through a licensed chemical destruction plant.[2] This typically involves controlled incineration
with flue gas scrubbing to neutralize harmful combustion byproducts.[2] Under no
circumstances should this chemical be discharged into sewer systems or the environment.[2][5]

Waste Collection and Storage:

» Container: Collect waste 1-Bromo-2-chloroethane in a suitable, clearly labeled, and tightly
closed container.[2]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong bases, strong oxidizing agents, and magnesium.[1][2]
[6] Keep away from heat, sparks, and open flames.[5]

Disposal Workflow:
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1-Bromo-2-chloroethane Disposal Workflow
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Disposal Workflow Diagram

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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e Evacuate and Secure: Evacuate personnel from the affected area and remove all sources of
ignition.[2]

» Ventilate: Ensure adequate ventilation of the spill area.

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[2][5]

o Clean-up: Use an inert absorbent material, such as vermiculite or sand, to absorb the spill.[7]
[8] Collect the absorbed material using non-sparking tools and place it into a suitable, sealed
container for disposal.[2][8] Contaminated surfaces can be washed with 60-70% ethanol
followed by soap and water.[1]

Regulatory Compliance

All disposal activities must be conducted in strict accordance with local, regional, and national
hazardous waste regulations.[2][4] It is the responsibility of the waste generator to ensure
complete and accurate classification of the waste and to follow all applicable laws.[4][8] Prior to
implementing any land disposal of waste residue, consultation with environmental regulatory
agencies is required for guidance on acceptable disposal practices.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 1-
Bromo-2-chloroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052838#1-bromo-2-chloroethane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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